trifluoro-N-(2-pyrrolidinylidene)methanesulfonamide

• IUPAC Name: N-(3,4-dihydro-2H-pyrrol-5-yl)-1,1,1-trifluoromethanesulfonamide
• InChI: InChI=1S/C5H7F3N2O2S/c6-5(7,8)13(11,12)10-4-2-1-3-9-4/h1-3H2,(H,9,10)
• InChI Key: GUBGYQGFKAIVFX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=NC1)NS(=O)(=O)C(F)(F)F
• Molecular Formula: C5H7F3N2O2S
• DSSTOX Substance ID: DTXSID501171194
• Molecular Weight: 216.18 g/mol
• CAS No.: 866042-42-4

Description

Trifluoro-N-(2-pyrrolidinylidene)methanesulfonamide, also known as 1,1,1-trifluoro-N-[(2E)-pyrrolidin-2-ylidene]methanesulfonamide, is a chemical compound with the CAS Number: 866042-42-4. It has a linear formula of C5H7F3N2O2S.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C5H7F3N2O2S/c6-5(7,8)13(11,12)10-4-2-1-3-9-4/h2,9-10H,1,3H2. This indicates the connectivity and hydrogen count of its atoms.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 216.18. It is a solid substance.

Scientific Research Applications

Structure and Proton-Donating Ability

Trifluoro-N-(2-phenylacetyl)methanesulfonamide and related compounds demonstrate significant proton-donating ability and exhibit unique conformations in different environments. Quantum-chemical calculations and IR spectroscopy have revealed that these compounds exist in multiple conformers and can form cyclic and chain dimers through hydrogen bonding. Their strong proton-donating abilities, evidenced by their pKa values, make them interesting subjects for studying hydrogen bonding interactions and their implications in chemical reactions (Oznobikhina et al., 2009).

Self-association in Solution

The behavior of trifluoro-N-(3-formylcyclohept-2-en-1-yl)methanesulfonamide in solution has been extensively studied, revealing its tendency to form cyclic dimers in inert solvents and chain associates in crystal form. This self-association, driven by hydrogen bonding, showcases the compound's unique intermolecular interactions and provides insights into the structural basis of its chemical reactivity (Sterkhova et al., 2014).

Reactivity and Chemical Transformations

The reactivity of trifluoro-N-methyl-N-(2-phenylethenyl)methanesulfonamide and its derivatives underlines the influence of the trifluoromethanesulfonamide group on chemical transformations. Studies have explored the electronic structures and basicities of these compounds, highlighting their reduced basicity compared to analogs without the trifluoromethanesulfonamide group. This diminished basicity affects their protonation and reactivity, particularly in the context of strong acids (Chipanina et al., 2013).

Novel Reactions and Synthesis Applications

Research has also delved into the novel chemical reactions and synthesis applications of trifluoro-N-(2-pyrrolidinylidene)methanesulfonamide derivatives. For instance, their role in bromination reactions, where they undergo regio- and stereoselective additions, has been studied. These reactions yield complex molecular structures and highlight the versatility of these compounds in organic synthesis (Shainyan et al., 2015).

Catalytic and Synthetic Utility

Furthermore, this compound and related sulfonamides have been explored for their catalytic and synthetic utility. They have been used as terminators in cationic cyclizations, demonstrating their efficiency in forming polycyclic systems. This application underscores their potential in facilitating complex organic reactions and synthesizing novel organic compounds (Haskins & Knight, 2002).

Safety and Hazards

The safety information available indicates that trifluoro-N-(2-pyrrolidinylidene)methanesulfonamide is potentially harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.